molecular formula C11H20N2O3 B8708309 Azacyclohexane, 1-BOC-3-formamido- CAS No. 184637-49-8

Azacyclohexane, 1-BOC-3-formamido-

Cat. No.: B8708309
CAS No.: 184637-49-8
M. Wt: 228.29 g/mol
InChI Key: MXPNLPVLMJXVHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Azacyclohexane, 1-BOC-3-formamido- is a useful research compound. Its molecular formula is C11H20N2O3 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

184637-49-8

Molecular Formula

C11H20N2O3

Molecular Weight

228.29 g/mol

IUPAC Name

tert-butyl 3-formamidopiperidine-1-carboxylate

InChI

InChI=1S/C11H20N2O3/c1-11(2,3)16-10(15)13-6-4-5-9(7-13)12-8-14/h8-9H,4-7H2,1-3H3,(H,12,14)

InChI Key

MXPNLPVLMJXVHE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCCC(C1)NC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound of Example 4 (10.1 g, 50.5 mmol) was dissolved in ethyl formate (50 mL) and the solution was refluxed overnight when TLC (solvent system A) showed the reaction to be complete. The solvent was evaporated in vacuo and the residue was dried under high vacuum to give the product (11.5 g, quantitative) as a colorless oil: 1H-NMR (CDCl3) ∂8.16. (s, 1H), 6.03 (20%), 5.77 (80%) (br s, 1H), 4.06 (m, 1H), 3.22-3.58 (complex m, 4H), 1.20-1.89 (complex m, 4H), 1.46 (s, 9H). CIMS (MH+ calcd for C11H20N2O3): 229. Found (MH+): 229; HRMS (M+ calcd for C11H20N2O3): 228. 1474. Found (M+): 228. 1469.
Quantity
10.1 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
[Compound]
Name
6.03
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
5.77
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
complex m
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
complex m
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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